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Compound of Interest

Compound Name: ARL67156 trisodium hydrate

Cat. No.: B14013411

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive
Safety and Handling Protocol

This guide provides immediate, essential safety and logistical information for the handling and
disposal of ARL67156 trisodium hydrate. Adherence to these procedural steps is critical for
ensuring a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Precautions

While ARL67156 trisodium hydrate is not classified as a hazardous substance, standard
laboratory safety protocols should always be observed to minimize any potential risks.[1] The
following table summarizes the recommended personal protective equipment and operational
procedures.
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Protection Type

Specification

Purpose & Best Practices

Eye/Face Protection

Safety glasses with side

shields or safety goggles.

To protect against accidental

splashes or generation of dust.

Hand Protection

Nitrile gloves.

To prevent direct skin contact.
Inspect gloves for any tears or

perforations before use.

Body Protection

Standard laboratory coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under
normal handling conditions

with adequate ventilation.

If handling large quantities or if
dust generation is likely, work
in a well-ventilated area or use

a fume hood.

Work in a well-ventilated

To minimize inhalation of any

Ventilation ) )
laboratory. airborne particles.
To prevent accidental ingestion
) Wash hands thoroughly after o
Hygiene or contamination of other

handling.

surfaces.

Experimental Workflow and Handling

The following diagram illustrates the standard workflow for the safe handling of ARL67156

trisodium hydrate in a laboratory setting.
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Safe Handling Workflow for ARL67156 Trisodium Hydrate.
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Disposal Plan

Proper disposal of ARL67156 trisodium hydrate and associated materials is crucial for
maintaining a safe and compliant laboratory environment.

Waste Type Disposal Procedure

As a non-hazardous solid, small quantities can
) o typically be disposed of in the regular trash.
Unused Solid ARL67156 Trisodium Hydrate . _ o _
However, it is best practice to avoid disposing of

chemicals in open laboratory trash cans.[2]

For non-hazardous, water-soluble substances,

disposal down the sanitary sewer with copious
Aqueous Solutions of ARL67156 Trisodium amounts of water is generally acceptable.[3] It is
Hydrate advisable to check with your institution's

environmental health and safety (EHS) office for

specific guidelines.

) ) ) Dispose of in the appropriate laboratory waste
Contaminated Labware (e.qg., pipette tips, tubes) ) ]
container for non-hazardous solid waste.

Rinse the container thoroughly with a suitable

solvent (e.g., water). Deface or remove the label
Empty Product Containers to prevent misidentification.[2] The clean, empty

container can then be disposed of in the regular

trash or recycling, depending on the material.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these immediate steps as outlined in
the safety data sheet[1]:
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Exposure Type First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids. Seek medical

attention.

) Wash off with soap and plenty of water. Remove
Skin Contact ) )
contaminated clothing.

Move the person into fresh air. If not breathing,

Inhalation ) o o

give artificial respiration.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.

For a significant spill, absorb the material with an inert substance (e.g., vermiculite, sand) and
dispose of it as non-hazardous waste.[1] Clean the spill area thoroughly.

By adhering to these safety and handling protocols, researchers can confidently and safely
incorporate ARL67156 trisodium hydrate into their experimental workflows. Always consult
your institution's specific safety guidelines and the most recent safety data sheet before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ethz.ch [ethz.ch]
o 2. sfasu.edu [sfasu.edu]

» 3. Handling Waste — Cooperative Organic Chemistry Student Laboratory Manual
[openbooks.lib.msu.edu]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://ethz.ch/content/dam/ethz/special-interest/biol/mol-biol/inst-molecular-biology-and-biophysics-dam/documents/IMBB_Safety%20regulations_240911.pdf
https://www.benchchem.com/product/b14013411?utm_src=pdf-body
https://www.benchchem.com/product/b14013411?utm_src=pdf-custom-synthesis
https://ethz.ch/content/dam/ethz/special-interest/biol/mol-biol/inst-molecular-biology-and-biophysics-dam/documents/IMBB_Safety%20regulations_240911.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://openbooks.lib.msu.edu/orgchemlabmanual/chapter/handling-waste/
https://openbooks.lib.msu.edu/orgchemlabmanual/chapter/handling-waste/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14013411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
ARL67156 Trisodium Hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14013411#personal-protective-equipment-for-
handling-arl67156-trisodium-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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